Ethanone, 1-(4-chlorophenyl)-2-(methylamino)-
Overview
Description
Ethanone, 1-(4-chlorophenyl)-2-(methylamino)-, also known as 4-CMA, is a synthetic compound with potential applications in scientific research. This compound belongs to the class of substituted cathinones, which are structurally similar to amphetamines and have been studied for their effects on the central nervous system.
Mechanism of Action
The mechanism of action of Ethanone, 1-(4-chlorophenyl)-2-(methylamino)- is not fully understood, but it is believed to act as a monoamine transporter substrate, similar to other cathinones. This means that it can enter nerve cells and interact with transporters that are responsible for the uptake and release of neurotransmitters. This can lead to alterations in neurotransmitter levels and signaling, which may underlie its effects on behavior and physiology.
Biochemical and Physiological Effects
Ethanone, 1-(4-chlorophenyl)-2-(methylamino)- has been shown to increase the release and inhibit the reuptake of dopamine, norepinephrine, and serotonin in vitro and in vivo. This can lead to increased locomotor activity, reward-seeking behavior, and changes in mood and cognition. In addition, Ethanone, 1-(4-chlorophenyl)-2-(methylamino)- has been shown to have analgesic effects in animal models, which may be relevant to the study of pain and pain management.
Advantages and Limitations for Lab Experiments
One advantage of using Ethanone, 1-(4-chlorophenyl)-2-(methylamino)- in lab experiments is its relatively simple synthesis method and availability. It has also been shown to have potent effects on neurotransmitter systems, which may be relevant to the study of psychiatric and neurological disorders. However, there are also limitations to its use, such as potential toxicity and lack of specificity for certain neurotransmitter systems.
Future Directions
There are several future directions for research on Ethanone, 1-(4-chlorophenyl)-2-(methylamino)-. One area of interest is the study of its effects on behavior and physiology in animal models of psychiatric and neurological disorders. Another area of interest is the development of more selective and potent compounds that can be used as research tools. Finally, there is a need for further studies on the safety and toxicity of Ethanone, 1-(4-chlorophenyl)-2-(methylamino)-, as well as its potential for abuse and addiction.
Conclusion
In conclusion, Ethanone, 1-(4-chlorophenyl)-2-(methylamino)- is a synthetic compound with potential applications in scientific research. Its effects on neurotransmitter systems may be relevant to the study of psychiatric and neurological disorders, and it has been shown to have analgesic effects in animal models. However, there are also limitations to its use, and further research is needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
Ethanone, 1-(4-chlorophenyl)-2-(methylamino)- has been studied for its potential use as a research tool in neuroscience and pharmacology. It has been shown to have effects on the release and reuptake of monoamine neurotransmitters such as dopamine, norepinephrine, and serotonin. These effects may be relevant to the study of psychiatric disorders such as depression, anxiety, and addiction.
properties
IUPAC Name |
1-(4-chlorophenyl)-2-(methylamino)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO/c1-11-6-9(12)7-2-4-8(10)5-3-7/h2-5,11H,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUXNDCBFXVPCEB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(=O)C1=CC=C(C=C1)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90358840 |
Source
|
| Record name | Ethanone, 1-(4-chlorophenyl)-2-(methylamino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90358840 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
77914-62-6 |
Source
|
| Record name | Ethanone, 1-(4-chlorophenyl)-2-(methylamino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90358840 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Acetic acid, [2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]-, methyl ester](/img/structure/B3057176.png)
